![molecular formula C15H17BO3 B6357319 4-(Benzyloxy)-2-ethylphenylboronic acid CAS No. 1415578-37-8](/img/structure/B6357319.png)
4-(Benzyloxy)-2-ethylphenylboronic acid
Overview
Description
Phenylboronic acids are a class of compounds that contain a phenyl group (a ring of six carbon atoms, C6H5-) and a boronic acid group (B(OH)2). They are commonly used in organic synthesis . The benzyloxy group (C6H5CH2O-) is a protecting group used in organic synthesis .
Molecular Structure Analysis
The molecular structure of phenylboronic acids typically consists of a phenyl ring attached to a boronic acid group. The benzyloxy group would be attached to the phenyl ring .Chemical Reactions Analysis
Phenylboronic acids are known to participate in several types of chemical reactions, most notably the Suzuki-Miyaura cross-coupling reaction, which is a type of carbon-carbon bond forming reaction .Physical And Chemical Properties Analysis
Phenylboronic acids are typically solid at room temperature. They are capable of forming stable complexes with diols, which is a property that is often utilized in various chemical reactions .Scientific Research Applications
Suzuki–Miyaura Coupling
“4-(Benzyloxy)-2-ethylphenylboronic acid” can be used as a boron reagent in the Suzuki–Miyaura (SM) coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling process, which allows the formation of carbon-carbon bonds by the reaction of organoboron compounds with organic halides or pseudohalides . The SM coupling reaction is widely applied due to its mild and functional group tolerant reaction conditions, the relatively stable, readily prepared and generally environmentally benign nature of the organoboron reagents, and their rapid transmetalation with palladium (II) complexes .
Thermodynamic Investigations
“4-(Benzyloxy)-2-ethylphenylboronic acid” has been used in thermodynamic investigations of sublimation, solubility, and solvation . These studies can provide valuable insights into the physical and chemical properties of the compound, which can be useful in various fields of research and application .
Material Science
In material science, “4-(Benzyloxy)-2-ethylphenylboronic acid” can be used in the synthesis of new materials . Its specific properties, such as its molecular weight and structure, make it a valuable component in the development of novel materials with desired characteristics .
Mechanism of Action
Target of Action
The primary target of 4-(Benzyloxy)-2-ethylphenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound acts as an organoboron reagent, which is relatively stable, readily prepared, and generally environmentally benign .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In the SM coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The compound affects the biochemical pathways involved in the SM coupling reaction . The reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The compound, as an organoboron reagent, plays a crucial role in these processes .
Pharmacokinetics
Factors such as its lipophilicity and water solubility would likely influence these properties.
Result of Action
The result of the compound’s action is the formation of a new carbon–carbon bond via the SM coupling reaction . This reaction is mild and functional group tolerant, making it a versatile tool in organic synthesis .
Action Environment
The efficacy and stability of the compound can be influenced by various environmental factors. For instance, the reaction conditions for the SM coupling reaction, such as temperature and solvent, can affect the efficiency of the reaction Additionally, the compound’s stability could be influenced by factors such as pH and exposure to light or oxygen
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2-ethyl-4-phenylmethoxyphenyl)boronic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17BO3/c1-2-13-10-14(8-9-15(13)16(17)18)19-11-12-6-4-3-5-7-12/h3-10,17-18H,2,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OETVDEAWPDRCBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)OCC2=CC=CC=C2)CC)(O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17BO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Benzyloxy)-2-ethylphenylboronic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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